molecular formula BrClPb B13736667 Bromo(chloro)lead CAS No. 13778-36-4

Bromo(chloro)lead

Cat. No.: B13736667
CAS No.: 13778-36-4
M. Wt: 322 g/mol
InChI Key: ATMKIOHDSQEHSM-UHFFFAOYSA-L
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Bromo(chloro)lead refers to a hypothetical or less-common lead-based compound incorporating bromine (Br) and chlorine (Cl) as substituents. While direct references to this specific compound are absent in the provided evidence, analogous halogenated lead compounds are known for their roles in coordination chemistry, materials science, and industrial applications. Lead halides, such as PbCl₂ and PbBr₂, are well-documented, but mixed halogen derivatives like this compound may exhibit unique physicochemical properties due to the synergistic effects of bromo and chloro groups. These electron-withdrawing halogens can influence the compound’s stability, solubility, and reactivity, making it relevant in catalytic or semiconductor contexts .

Properties

CAS No.

13778-36-4

Molecular Formula

BrClPb

Molecular Weight

322 g/mol

IUPAC Name

bromo(chloro)lead

InChI

InChI=1S/BrH.ClH.Pb/h2*1H;/q;;+2/p-2

InChI Key

ATMKIOHDSQEHSM-UHFFFAOYSA-L

Canonical SMILES

Cl[Pb]Br

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of bromo(chloro)lead typically involves the reaction of lead compounds with bromine and chlorine sources. One common method is the direct halogenation of lead using bromine and chlorine gases under controlled conditions. The reaction is usually carried out in a solvent such as acetic acid or chloroform to facilitate the halogenation process.

Industrial Production Methods

On an industrial scale, this compound can be produced by reacting lead oxide with a mixture of bromine and chlorine gases. The reaction is conducted at elevated temperatures to ensure complete halogenation of the lead compound. The resulting product is then purified through recrystallization or distillation to obtain high-purity this compound.

Chemical Reactions Analysis

Types of Reactions

Bromo(chloro)lead undergoes various chemical reactions, including:

    Oxidation: this compound can be oxidized to form lead oxides and halogen gases.

    Reduction: Reduction reactions can convert this compound to elemental lead and halogenated hydrocarbons.

    Substitution: this compound can participate in substitution reactions where the bromine or chlorine atoms are replaced by other functional groups.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

    Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

    Substitution: Reagents like sodium iodide in acetone can facilitate halogen exchange reactions.

Major Products Formed

    Oxidation: Lead oxides and halogen gases (bromine and chlorine).

    Reduction: Elemental lead and halogenated hydrocarbons.

    Substitution: Lead compounds with different halogen or functional group substitutions.

Scientific Research Applications

Bromo(chloro)lead has several applications in scientific research:

    Chemistry: Used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

    Biology: Studied for its potential effects on biological systems and its use in biochemical assays.

    Medicine: Investigated for its potential therapeutic properties and as a diagnostic tool in medical imaging.

    Industry: Utilized in the production of specialty chemicals and materials, including lead-based semiconductors and photovoltaic cells.

Mechanism of Action

The mechanism of action of bromo(chloro)lead involves its interaction with molecular targets and pathways within chemical and biological systems. The compound can act as a catalyst by facilitating electron transfer reactions and stabilizing reaction intermediates. In biological systems, this compound can interact with cellular components, potentially affecting cellular processes and signaling pathways.

Comparison with Similar Compounds

Structural and Electronic Properties

Bromo(chloro)lead can be compared to other lead halides (e.g., PbCl₂, PbBr₂, PbI₂) and mixed halogenated metal complexes. For instance:

  • Lead(II) Chloride (PbCl₂): Highly ionic, with a orthorhombic crystal structure.
  • Lead(II) Bromide (PbBr₂) : Exhibits higher solubility in polar solvents compared to PbCl₂ due to bromine’s larger atomic radius and polarizability.
  • Mixed Halogen Analogs (e.g., CdCl₂/Br₂) : highlights bimetallic complexes (e.g., NiCd(phen)X₄) with mixed chloro/bromo occupancy, where halogen choice affects coordination geometry and network formation. This compound may adopt similar tetrahedral or octahedral geometries, depending on ligand interactions .

Table 1: Comparative Properties of Lead Halides

Compound Halogen Substituents Solubility (Water) Crystal Structure Notable Applications
PbCl₂ Cl⁻ 0.67 g/100 mL Orthorhombic Catalysis, pigments
PbBr₂ Br⁻ 4.55 g/100 mL Orthorhombic Photovoltaics
This compound Br⁻, Cl⁻ Theoretical Hypothetical Semiconductor design

Table 2: Antimicrobial Activity of Halogenated Compounds

Compound Type Substituents Activity Level (vs. Bacteria) Key Finding
Coumarin derivatives C6-Br, C6-Cl (di-sub) High 80% inhibition of B. cereus
Nitrobenzimidazoles C2-Cl, C5-Br Moderate-High Antioxidant activity linked to halogen EW effects
Hydantoins R₂ = Cl, Br Variable Activity depends on chemometric analysis

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.